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Introduction

Benzalkonium chloride (BAC), also known as alkyldimethylbenzylammonium chloride
(ADBAC), is a versatile organic salt classified as a quaternary ammonium compound.[1] It
functions as a cationic surfactant and is widely utilized across various industries, including
pharmaceuticals, for its broad-spectrum antimicrobial properties.[1][2] BAC is not a single
chemical entity but a mixture of alkylbenzyldimethylammonium chlorides, where the alkyl group
consists of various even-numbered chain lengths, primarily C12, C14, and C16.[1][3][4] This
heterogeneity in the alkyl chain length influences its physical, chemical, and biological
properties.[3]

For researchers, scientists, and drug development professionals, a thorough understanding of
BAC's properties is crucial for formulation, stability testing, and ensuring product safety and
efficacy. Its primary roles in pharmaceuticals are as a potent bactericidal and fungicidal
preservative in multi-dose aqueous formulations for ophthalmic, nasal, and otic use, and as an
active ingredient in antiseptic and disinfectant products.[5][6][7][8] This guide provides a
detailed overview of the core physical and chemical characteristics of Benzalkonium Chloride,
supported by experimental methodologies and diagrams.
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Chemical Identity and Structure

The general chemical formula for Benzalkonium Chloride is CeHsCH2N(CH3)2RCI, where 'R’
represents a homologous mixture of alkyl chains (n-C8H17 to n-C18H37).[3][9] Its structure is
amphiphilic, containing a hydrophilic (water-attracting) cationic head and a hydrophobic (oil-
attracting) alkyl tail.[2][3]

The key structural components are:

e Quaternary Ammonium Center (N(CHs)z2): A permanently positively charged nitrogen atom
that facilitates electrostatic interaction with negatively charged microbial membranes and
enhances water solubility.[3]

e Benzyl Group (CeHsCH?2): A lipophilic group that helps the molecule integrate into the lipid
bilayers of microbial membranes.[3]

» Alkyl Chain (R): A long, hydrophobic tail (typically C12-C16) responsible for disrupting the
lipid structure of cell membranes, which is central to its antimicrobial activity.[3]

e Chloride lon (CI7): A counterion that provides electrical neutrality to the molecule.[3]

The effectiveness of BAC as an antimicrobial agent is dependent on the alkyl chain length;
pharmacopoeias generally recognize that a mixture with a majority of C12 and C14 homologs
provides the most effective, broad-spectrum activity.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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